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Protriptyline Hydrochloride: Chemical Data

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Protriptyline Hydrochloride

CAS No.: 1225-55-4

Cat. No.: S002183

Property Description

Chemical Name Protriptyline Hydrochloride [1] [2]

Molecular Formula C19H21NeHCI [1] [2]

Molecular Weight 299.84 g/mol [1] [2]

CAS Registry Number 1225-55-4 [3]

Form White to yellowish, white crystalline powder [1] [2]
Solubility Freely soluble in water; soluble in dilute HCI [1] [2]

Recommended Stability Testing Approach

In the absence of specific public data, you can establish a stability profile for Protriptyline by designing a

study based on standard regulatory guidelines.
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Detailed Protocol: Forced Degradation Study

Forced degradation studies help identify likely degradation products and validate the stability-indicating

power of analytical methods.

¢ Acidic and Alkaline Hydrolysis: Prepare a stock solution of Protriptyline HCI in a suitable solvent
(e.g., methanol or water). Mix aliquots with 0.1 N hydrochloric acid (HCI) and 0.1 N sodium
hydroxide (NaOH) separately. Heat these solutions at 60°C for 24 hours or until approximately 5-
20% degradation is observed. Neutralize before analysis [3].
e Oxidative Degradation: Mix an aliquot of the drug solution with 1-3% hydrogen peroxide (H202).
Allow to stand at room temperature for 24 hours, monitoring degradation.
¢ Thermal Degradation:
o Solid-state: Expose the pure drug (API) and its formulated tablets to dry heat at 60°C for 10
days.
o Solution-state: Heat a drug solution at 60°C for 24 hours.
¢ Photolytic Degradation: Expose the solid drug and drug product to controlled UV and visible
light, providing an overall illumination of not less than 1.2 million lux hours and an integrated near-UV
energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.

Suggestions for Further Research

To obtain the specific experimental data you need, consider the following avenues:

e Consult Pharmacopoeias: The United States Pharmacopeia (USP) or European Pharmacopoeia
(Ph. Eur.) may have published monographs for Protriptyline Hydrochloride that include acceptance
criteria and potentially storage conditions. The USP Reference Standard for Protriptyline is listed as
Protriptyline Hydrochloride (1580002) [3].
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e Search Scientific Literature: Conduct a targeted search on platforms like SciFinder, Google
Scholar, or PubMed for published analytical methods. Keywords such as "stability-indicating HPLC
method for Protriptyline," "forced degradation of Protriptyline," or "characterization of Protriptyline
impurities" may yield relevant papers.

e Contact Suppliers: Reach out to manufacturers and suppliers of Protriptyline and its impurities (e.g.,
those listed in the search results) [3] [4]. They often have technical data sheets or application notes
that may contain valuable stability information.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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